Pentairon triyttrium dodecaoxide

Catalog No.
S1508200
CAS No.
12063-56-8
M.F
Y3Fe5O12
M. Wt
192.75 g/mol
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Pentairon triyttrium dodecaoxide

CAS Number

12063-56-8

Product Name

Pentairon triyttrium dodecaoxide

IUPAC Name

iron(3+);oxygen(2-);yttrium(3+)

Molecular Formula

Y3Fe5O12

Molecular Weight

192.75 g/mol

InChI

InChI=1S/Fe.3O.Y/q+3;3*-2;+3

InChI Key

UVXIKKWNYGPENJ-UHFFFAOYSA-N

SMILES

[O-2].[O-2].[O-2].[Fe+3].[Y+3]

Canonical SMILES

O=[Fe]O[Fe]=O.O=[Fe]O[Fe]=O.O=[Fe]O[Y]=O.O=[Y]O[Y]=O

Crystal Structure and Properties:

Pentairon triyttrium dodecaoxide, also known as iron yttrium oxide, is a ceramic material with the chemical formula Fe₅Y₃O₁₂. It belongs to a class of materials called garnet ferrites, which are known for their interesting magnetic and electrical properties.

Fe₅Y₃O₁₂ crystallizes in a cubic structure with a space group called Ia3d. This specific structure allows for the arrangement of iron (Fe) and yttrium (Y) cations in a particular way, influencing its magnetic properties [].

Research Applications:

Fe₅Y₃O₁₂ is being investigated for various scientific applications due to its unique properties. Here are some examples:

  • Solid Oxide Fuel Cells (SOFCs): SOFCs are electrochemical devices that convert chemical energy into electrical energy. Research suggests that Fe₅Y₃O₁₂ has the potential to be used as an electrolyte material in SOFCs due to its good ionic conductivity and chemical stability at high temperatures [].
  • Magnetic Materials: Fe₅Y₃O₁₂ exhibits interesting magnetic properties, such as ferrimagnetism, where different magnetic moments within the material cancel each other out, resulting in a net magnetization. This property makes Fe₅Y₃O₁₂ a potential candidate for various magnetic applications, including magnetic recording media and magnetic refrigeration [, ].

General Manufacturing Information

Iron yttrium oxide (Fe5Y3O12): ACTIVE

Dates

Modify: 2023-08-15

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